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  3. N,N-Diethyl-1-ethanaminium 3-(2-[(Z)-(5,5-dimethyl-3-((E)-[1-(3-sulfonatopropyl)naphtho[1,2-D][1,3]thiazol-1-ium-2-YL]methylidene)-1-cyclohexen-1-YL)methylidene]naphtho[1,2-D][1,3]thiazol-1-YL)-1-propanesulfonate
N,N-Diethyl-1-ethanaminium 3-(2-[(Z)-(5,5-dimethyl-3-((E)-[1-(3-sulfonatopropyl)naphtho[1,2-D][1,3]thiazol-1-ium-2-YL]methylidene)-1-cyclohexen-1-YL)methylidene]naphtho[1,2-D][1,3]thiazol-1-YL)-1-propanesulfonate N,N-Diethyl-1-ethanaminium 3-(2-[(Z)-(5,5-dimethyl-3-((E)-[1-(3-sulfonatopropyl)naphtho[1,2-D][1,3]thiazol-1-ium-2-YL]methylidene)-1-cyclohexen-1-YL)methylidene]naphtho[1,2-D][1,3]thiazol-1-YL)-1-propanesulfonate
Brand Name: Vulcanchem
CAS No.: 156054-66-9
VCID: VC0118847
InChI: InChI=1S/C38H38N2O6S4.C6H15N/c1-38(2)24-26(22-34-39(17-7-19-49(41,42)43)36-30-11-5-3-9-28(30)13-15-32(36)47-34)21-27(25-38)23-35-40(18-8-20-50(44,45)46)37-31-12-6-4-10-29(31)14-16-33(37)48-35;1-4-7(5-2)6-3/h3-6,9-16,21-23H,7-8,17-20,24-25H2,1-2H3,(H-,41,42,43,44,45,46);4-6H2,1-3H3
SMILES: CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CCCS(=O)(=O)[O-])C1)C=C5N(C6=C(S5)C=CC7=CC=CC=C76)CCCS(=O)(=O)O)C
Molecular Formula: C44H53N3O6S4
Molecular Weight: 848.17

N,N-Diethyl-1-ethanaminium 3-(2-[(Z)-(5,5-dimethyl-3-((E)-[1-(3-sulfonatopropyl)naphtho[1,2-D][1,3]thiazol-1-ium-2-YL]methylidene)-1-cyclohexen-1-YL)methylidene]naphtho[1,2-D][1,3]thiazol-1-YL)-1-propanesulfonate

CAS No.: 156054-66-9

Cat. No.: VC0118847

Molecular Formula: C44H53N3O6S4

Molecular Weight: 848.17

* For research use only. Not for human or veterinary use.

N,N-Diethyl-1-ethanaminium 3-(2-[(Z)-(5,5-dimethyl-3-((E)-[1-(3-sulfonatopropyl)naphtho[1,2-D][1,3]thiazol-1-ium-2-YL]methylidene)-1-cyclohexen-1-YL)methylidene]naphtho[1,2-D][1,3]thiazol-1-YL)-1-propanesulfonate - 156054-66-9

Specification

CAS No. 156054-66-9
Molecular Formula C44H53N3O6S4
Molecular Weight 848.17
IUPAC Name N,N-diethylethanamine;3-[2-[(E)-[5,5-dimethyl-3-[(Z)-[1-(3-sulfopropyl)benzo[e][1,3]benzothiazol-2-ylidene]methyl]cyclohex-2-en-1-ylidene]methyl]benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate
Standard InChI InChI=1S/C38H38N2O6S4.C6H15N/c1-38(2)24-26(22-34-39(17-7-19-49(41,42)43)36-30-11-5-3-9-28(30)13-15-32(36)47-34)21-27(25-38)23-35-40(18-8-20-50(44,45)46)37-31-12-6-4-10-29(31)14-16-33(37)48-35;1-4-7(5-2)6-3/h3-6,9-16,21-23H,7-8,17-20,24-25H2,1-2H3,(H-,41,42,43,44,45,46);4-6H2,1-3H3
SMILES CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CCCS(=O)(=O)[O-])C1)C=C5N(C6=C(S5)C=CC7=CC=CC=C76)CCCS(=O)(=O)O)C

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